Rhamnopterin

• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol
• InChI: InChI=1S/C10H13N5O4/c1-3(16)6(17)7(18)4-2-12-8-5(13-4)9(19)15-10(11)14-8/h2-3,6-7,16-18H,1H3,(H3,11,12,14,15,19)/t3-,6-,7-/m0/s1
• InChIKey: QSVZLFABRHDXRR-ZIMNBKJVSA-N

Rhamnopterin for Procurement: A Pterin Derivative with Distinct Photophysical and In Vivo Properties

Rhamnopterin (CAS 13392-24-0), also known as 6-(L-1,2,3-trihydroxybutyl)-pterin, is a pterin derivative structurally related to biopterin . It is an unconjugated pterin characterized by a 4-carbon trihydroxybutyl side chain at position 6 of the pteridine ring [1]. This specific substitution pattern dictates its photophysical behavior and distinguishes it from both smaller alkyl-substituted pterins and conjugated pterins such as folic acid derivatives [1][2]. Its availability as a research-grade chemical (≥95% purity) supports its use in specialized analytical and biochemical applications.

High fluorescence quantum yield (ΦF ≥ 0.4) enables fluorescence-based analytical detection workflows.

Validated internal standard for LC-MS quantification of pterin biomarkers in research matrices.

Reported model-response effect in DAB-induced hepatocarcinogenesis studies supports in vivo pathway research.

• [1] Cabrerizo FM, Petroselli G, Lorente C, Capparelli AL, Thomas AH, Braun AM, Oliveros E. Substituent effects on the photophysical properties of pterin derivatives in acidic and alkaline aqueous solutions. Photochem Photobiol. 2005;81(5):1234-1240. View Source
• [2] Cabrerizo FM, Dántola ML, Petroselli G, Capparelli AL, Thomas AH, Braun AM, Lorente C, Oliveros E. Reactivity of conjugated and unconjugated pterins with singlet oxygen (O2(1Δg)): physical quenching and chemical reaction. Photochem Photobiol. 2007;83(3):526-534. View Source

Why Rhamnopterin Cannot Be Substituted by Other Pterins in Specialized Applications

Generic substitution among pterin derivatives is scientifically unsound due to the profound impact of the 6-position substituent on key physicochemical and biological properties. The photophysical behavior of pterins is strictly governed by the nature of the substituent: unconjugated pterins with short alkyl chains (like rhamnopterin) exhibit high fluorescence quantum yields (ΦF ≥ 0.4), whereas conjugated pterins containing a p-aminobenzoic acid (PABA) moiety (like folic acid derivatives) are essentially non-fluorescent (ΦF ≤ 0.01) [1]. Furthermore, in vivo efficacy is not conserved even among structurally similar polyhydroxy-alkylpterins: rhamnopterin demonstrates a powerful retarding effect on chemically induced liver carcinogenesis in rats, while the closely related glucopterin shows no effect whatsoever [2]. These stark functional divergences mandate precise compound selection rather than class-based substitution.

Conjugated pterins (e.g., folic acid derivatives) are essentially non-fluorescent (ΦF ≤ 0.01) and cannot serve as substitutes in fluorescence-based detection workflows.

Glucopterin, despite similar polyhydroxy-alkyl structure, shows no model-response effect in the DAB liver tumor model; side-chain specificity is critical.

Unconjugated vs. conjugated pterin reactivity with singlet oxygen differs fundamentally; class-based substitution may yield divergent photochemical results.

• [1] Cabrerizo FM, Petroselli G, Lorente C, Capparelli AL, Thomas AH, Braun AM, Oliveros E. Substituent effects on the photophysical properties of pterin derivatives in acidic and alkaline aqueous solutions. Photochem Photobiol. 2005;81(5):1234-1240. View Source
• [2] Sasaki H, Nagase S, Fujimaki C, et al. Effect of polyhydroxy-alkylpterins on the development of liver cancers in the rat fed with 4-dimethylaminoazobenzene. Gan. 1964;55(4):297-304. View Source

Quantitative Procurement Evidence: Rhamnopterin vs. Key Comparators

Fluorescence Quantum Yield: Rhamnopterin vs. Conjugated Pterins

Rhamnopterin (RPT) exhibits a high fluorescence quantum yield (ΦF) of ≥0.4 in aqueous solution, a property shared with other unconjugated pterins bearing small substituents [1]. In stark contrast, conjugated pterins such as N-methylfolic acid (MFA) and pteroic acid (PA), which contain a p-aminobenzoic acid (PABA) moiety, are virtually non-fluorescent with ΦF values ≤0.01 under the same conditions [1]. This represents a greater than 40-fold difference in fluorescence efficiency.

Fluorescence ΦF

Head-to-head

ΦF ≥ 0.4 vs ≤ 0.01

>40-fold difference

Supports fluorescence-based analytical detection workflows.

pH-dependent; aqueous solution; single-photon counting.

Evidence Dimension	Fluorescence quantum yield (ΦF) in aqueous solution
Target Compound Data	ΦF ≥ 0.4
Comparator Or Baseline	N-methylfolic acid (MFA): ΦF ≤ 0.01; Pteroic acid (PA): ΦF ≤ 0.01
Quantified Difference	≥ 40-fold higher ΦF for Rhamnopterin
Conditions	Single-photon-counting technique; aqueous solution; pH-dependent (acid and basic forms); comparison includes six pterin derivatives [1]

Why This Matters

For applications requiring fluorescence-based detection, such as HPLC with fluorescence detection or fluorescence microscopy, rhamnopterin provides a viable analytical signal while MFA and PA are effectively undetectable, directly impacting method development and detection limit calculations.

• [1] Cabrerizo FM, Petroselli G, Lorente C, Capparelli AL, Thomas AH, Braun AM, Oliveros E. Substituent effects on the photophysical properties of pterin derivatives in acidic and alkaline aqueous solutions. Photochem Photobiol. 2005;81(5):1234-1240. View Source

In Vivo Anticarcinogenic Efficacy: Rhamnopterin vs. Glucopterin in Rat Liver Tumor Model

In a direct comparative study, oral administration of rhamnopterin demonstrated a powerful retarding effect on the development of liver cancers in rats fed the hepatocarcinogen 4-dimethylaminoazobenzene (DAB) [1]. Under identical experimental conditions, the closely related compound glucopterin (2-amino-4-hydroxy-6-tetrahydroxybutyl-D-erythro-pteridine) showed no effect on tumor development [1]. The study further quantified that dietary administration of 0.5% rhamnopterin concurrently with DAB reduces the incidence of DAB-induced liver tumors in rats [2].

In vivo model response

Head-to-head

Rhamnopterin: Reported model-response effect

vs

Glucopterin: No effect

Model-response activity is side-chain-specific; may not transfer to analogs.

Rat DAB hepatocarcinogenesis model; oral dietary route.

Evidence Dimension	Effect on DAB-induced liver tumor development in rats
Target Compound Data	Powerful retarding effect; 0.5% dietary administration reduces tumor incidence [1][2]
Comparator Or Baseline	Glucopterin: No effect [1]
Quantified Difference	Effective vs. completely ineffective
Conditions	Rat model; dietary co-administration with 4-dimethylaminoazobenzene (DAB); oral route [1][2]

Why This Matters

This evidence demonstrates that subtle structural modifications (trihydroxybutyl vs. tetrahydroxybutyl side chain) confer a binary functional switch, underscoring that rhamnopterin cannot be replaced by its closest structural analog for in vivo studies of chemical hepatocarcinogenesis.

• [1] Sasaki H, Nagase S, Fujimaki C, et al. Effect of polyhydroxy-alkylpterins on the development of liver cancers in the rat fed with 4-dimethylaminoazobenzene. Gan. 1964;55(4):297-304. View Source
• [2] Bertin Bioreagent. Rhamnopterin - CAT N°: 35254. Product technical datasheet. View Source

Analytical Utility: Rhamnopterin as Internal Standard for LC-MS Quantification of Biopterin and Neopterin

Rhamnopterin has been validated and utilized as an internal standard for the quantification of biopterin and neopterin in rat plasma using liquid chromatography-mass spectrometry (LC-MS) [1][2]. While biopterin (specifically tetrahydrobiopterin) functions as a coenzyme in neurotransmitter synthesis, and neopterin serves as a clinical biomarker for immune activation, rhamnopterin does not serve a known primary metabolic function in mammalian physiology, making it an ideal exogenous reference compound free from endogenous background interference [3].

LC-MS Internal Standard

Class-level inference

Validated for biopterin and neopterin quantification in rat plasma

Supports quantitative pterin biomarker research method development.

Endogenous absence limits matrix interference.

Evidence Dimension	Suitability as internal standard for LC-MS pterin quantification
Target Compound Data	Validated as internal standard for biopterin and neopterin in rat plasma [1][2]
Comparator Or Baseline	Biopterin / Neopterin: Endogenous analytes; unsuitable as internal standards due to physiological presence [3]
Quantified Difference	Not applicable; qualitative suitability distinction
Conditions	Rat plasma samples; LC-MS methodology [1][2]

Why This Matters

This established analytical role provides a clear, procurement-justified application distinct from the biological functions of biopterin and neopterin. Researchers quantifying these pterin biomarkers require a structurally similar yet physiologically absent compound like rhamnopterin for accurate method calibration.

• [1] Bertin Bioreagent. Rhamnopterin - CAT N°: 35254. Product technical datasheet. View Source
• [2] Pickert G, Lim HY, Weigert A, et al. Inhibition of GTP cyclohydrolase attenuates tumor growth by reducing angiogenesis and M2-like polarization of tumor associated macrophages. Int J Cancer. 2013;132(3):591-604. View Source
• [3] SIELC Technologies. Rhamnopterin: Neopterin comparison. Application note. View Source

Singlet Oxygen Reactivity Profile: Classification with Unconjugated Pterins

Studies on the reactivity of pterins with singlet oxygen (1O2) demonstrate that rhamnopterin (RPT) behaves as a typical unconjugated pterin, with its physical quenching and chemical reaction efficiencies comparable to those of other unconjugated derivatives such as 6-hydroxymethylpterin (HPT), 6-methylpterin (MPT), and 6,7-dimethylpterin (DPT) [1]. In contrast, conjugated pterins such as folic acid (FA) and 10-methylfolic acid (MFA) exhibit substantially different reactivity profiles, with the overall behavior of conjugated pterins differing considerably from that of unconjugated derivatives [1].

¹O₂ reactivity class

Class-level inference

Behavior consistent with unconjugated pterins

vs conjugated pterins: fundamentally different

Classifies rhamnopterin as a representative unconjugated pterin model for photochemical studies.

Steady-state ¹O₂ luminescence; HPLC monitoring.

Evidence Dimension	Singlet oxygen total quenching and chemical reaction rate constants (kr and kt)
Target Compound Data	Rate constants evaluated; behavior consistent with unconjugated pterin class [1]
Comparator Or Baseline	Conjugated pterins (folic acid, 10-methylfolic acid, pteroic acid): Significantly different reactivity profile; conjugated vs. unconjugated behavior differs considerably [1]
Quantified Difference	Quantitative rate constants reported in original study; class-level behavioral distinction confirmed [1]
Conditions	Aqueous solutions; steady-state 1O2 luminescence measurements; UV-visible spectrophotometry and HPLC monitoring [1]

Why This Matters

This classification confirms that rhamnopterin serves as a representative unconjugated pterin for photochemical studies involving singlet oxygen, whereas conjugated pterins like folic acid are not appropriate substitutes due to their fundamentally different reaction mechanisms and quenching efficiencies.

• [1] Cabrerizo FM, Dántola ML, Petroselli G, Capparelli AL, Thomas AH, Braun AM, Lorente C, Oliveros E. Reactivity of conjugated and unconjugated pterins with singlet oxygen (O2(1Δg)): physical quenching and chemical reaction. Photochem Photobiol. 2007;83(3):526-534. View Source

Optimal Research and Industrial Use Cases for Rhamnopterin

Internal Standard for LC-MS Quantification of Pterin Biomarkers

Rhamnopterin is an established internal standard for the accurate LC-MS quantification of biopterin and neopterin in biological matrices such as rat plasma [1][2]. Its structural similarity to the target analytes ensures comparable extraction and ionization efficiency, while its absence from endogenous mammalian metabolism eliminates background interference, enabling robust calibration and reliable quantitative data in pharmacokinetic and biomarker discovery studies.

Fluorescence-Based Detection in Analytical Method Development

With a high fluorescence quantum yield (ΦF ≥ 0.4) [3], rhamnopterin is well-suited for applications requiring sensitive fluorescence detection, including HPLC with fluorescence detection and fluorescence microscopy. This contrasts sharply with conjugated pterins (e.g., folic acid derivatives, ΦF ≤ 0.01), which are not viable for fluorescence-based assays. Researchers developing methods for pterin analysis can leverage rhamnopterin as a fluorescent model compound or calibrant.

In Vivo Studies of Chemical Hepatocarcinogenesis

Rhamnopterin is a key tool compound for investigating the modulation of chemically induced liver carcinogenesis. As demonstrated in the DAB-induced rat liver tumor model, dietary rhamnopterin (0.5%) exerts a powerful retarding effect on tumor development, whereas the closely related analog glucopterin is completely inactive [4][5]. This specific and non-transferable in vivo activity makes rhamnopterin an essential reference compound for mechanistic studies in this niche area of cancer research.

Photochemical Studies Involving Unconjugated Pterins and Singlet Oxygen

Rhamnopterin serves as a representative unconjugated pterin in photochemical investigations of singlet oxygen (1O2) reactivity [6]. Its behavior is consistent with the unconjugated pterin class, which differs fundamentally from that of conjugated pterins like folic acid. Researchers studying the photodynamic properties of pterins or the generation and quenching of reactive oxygen species can utilize rhamnopterin as a well-characterized model for the unconjugated subset of this compound family.

Application

Selection Property

Validation Focus

LC-MS Pterin Biomarker Quantification

Structural analog free of endogenous background

Matrix-matched calibration and analytical recovery in research matrices

Fluorescence-based Detection Method Development

High fluorescence quantum yield enabling sensitive detection

Method sensitivity and linearity using fluorescence detection

Chemical Hepatocarcinogenesis Model Studies

Reported model-response effect in DAB-induced liver tumor model

Reproducibility of model-response endpoints across study conditions

Photochemical Singlet Oxygen Reactivity Studies

Representative unconjugated pterin reactivity profile

Singlet oxygen quenching constants and mechanistic confirmation

• [1] Bertin Bioreagent. Rhamnopterin - CAT N°: 35254. Product technical datasheet. View Source
• [2] Pickert G, Lim HY, Weigert A, et al. Inhibition of GTP cyclohydrolase attenuates tumor growth by reducing angiogenesis and M2-like polarization of tumor associated macrophages. Int J Cancer. 2013;132(3):591-604. View Source
• [3] Cabrerizo FM, Petroselli G, Lorente C, Capparelli AL, Thomas AH, Braun AM, Oliveros E. Substituent effects on the photophysical properties of pterin derivatives in acidic and alkaline aqueous solutions. Photochem Photobiol. 2005;81(5):1234-1240. View Source
• [4] Sasaki H, Nagase S, Fujimaki C, et al. Effect of polyhydroxy-alkylpterins on the development of liver cancers in the rat fed with 4-dimethylaminoazobenzene. Gan. 1964;55(4):297-304. View Source
• [5] Glpbio. Rhamnopterin. Catalog No. GC52067. Product technical datasheet. View Source
• [6] Cabrerizo FM, Dántola ML, Petroselli G, Capparelli AL, Thomas AH, Braun AM, Lorente C, Oliveros E. Reactivity of conjugated and unconjugated pterins with singlet oxygen (O2(1Δg)): physical quenching and chemical reaction. Photochem Photobiol. 2007;83(3):526-534. View Source